Cas no 2228465-72-1 (5-(2-azidoethyl)-2-tert-butyl-2H-1,2,3,4-tetrazole)

• Product Name: 5-(2-azidoethyl)-2-tert-butyl-2H-1,2,3,4-tetrazole
• CAS No: 2228465-72-1
• MF: C₇H₁₃N₇
• MW: 195.225019216537
• CID: 5926208
• PubChem ID: 149817671
• Update Time: 2025-05-21

5-(2-azidoethyl)-2-tert-butyl-2H-1,2,3,4-tetrazole Chemical and Physical Properties

Names and Identifiers

• 5-(2-azidoethyl)-2-tert-butyl-2H-1,2,3,4-tetrazole
• EN300-1755882
• 2228465-72-1

• Inchi： 1S/C7H13N7/c1-7(2,3)14-11-6(10-13-14)4-5-9-12-8/h4-5H2,1-3H3
• InChI Key： BQMVSZOEWKZPFN-UHFFFAOYSA-N
• SMILES： N1(C(C)(C)C)N=NC(CCN=[N+]=[N-])=N1

Computed Properties

• Exact Mass: 195.12324344g/mol
• Monoisotopic Mass: 195.12324344g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 58Ų

Additional information on 5-(2-azidoethyl)-2-tert-butyl-2H-1,2,3,4-tetrazole

Research Briefing on 5-(2-azidoethyl)-2-tert-butyl-2H-1,2,3,4-tetrazole (CAS: 2228465-72-1) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound 5-(2-azidoethyl)-2-tert-butyl-2H-1,2,3,4-tetrazole (CAS: 2228465-72-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, reactivity, and potential therapeutic applications. The azide functional group in this molecule makes it particularly valuable for click chemistry reactions, which are widely employed in drug discovery, bioconjugation, and materials science.

Recent studies have highlighted the efficient synthesis of 5-(2-azidoethyl)-2-tert-butyl-2H-1,2,3,4-tetrazole via a multi-step process involving the alkylation of 2-tert-butyl-1,2,3,4-tetrazole followed by azide substitution. The tert-butyl group enhances the stability of the tetrazole ring, while the azidoethyl moiety provides a reactive handle for further functionalization. Researchers have successfully utilized this compound in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, demonstrating its utility in the development of novel bioconjugates and small-molecule probes.

In the context of drug discovery, 5-(2-azidoethyl)-2-tert-butyl-2H-1,2,3,4-tetrazole has been employed as a key intermediate in the synthesis of targeted therapeutics. For instance, a recent study published in the Journal of Medicinal Chemistry reported its use in the development of covalent inhibitors for specific protein targets. The azide group facilitated the attachment of pharmacophores to the tetrazole scaffold, resulting in compounds with enhanced binding affinity and selectivity. Additionally, the compound's stability under physiological conditions makes it a promising candidate for in vivo applications.

Beyond its role in drug development, this compound has also found applications in materials science. A study in ACS Applied Materials & Interfaces demonstrated its use in the surface functionalization of nanoparticles, enabling the creation of biohybrid materials with tailored properties. The azide group allowed for efficient conjugation with alkyne-functionalized biomolecules, paving the way for advancements in targeted drug delivery systems and diagnostic tools.

In conclusion, 5-(2-azidoethyl)-2-tert-butyl-2H-1,2,3,4-tetrazole (CAS: 2228465-72-1) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its unique combination of stability and reactivity makes it an ideal candidate for a wide range of applications, from drug discovery to materials science. Future research is expected to further explore its potential, particularly in the development of novel therapeutics and advanced biomaterials.